2-(Chloromethyl)-4-(trifluoromethyl)-6-(naphthalen-3-yl)pyrimidine

• CAS: 1206970-47-9
• Molecular Formula: C16H10ClF3N2
• Molecular Weight: 322.71 g/mol
• SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=NC(=N3)CCl)C(F)(F)F
• InChI: InChI=1S/C16H10ClF3N2/c17-9-15-21-13(8-14(22-15)16(18,19)20)12-6-5-10-3-1-2-4-11(10)7-12/h1-8H,9H2
• InChIKey: SFNDPTYUMYVWNK-UHFFFAOYSA-N

Positional isomerism in naphthalenyl-pyrimidine kinase inhibitor programs causes irreproducible results when the wrong naphthyl attachment geometry is used. This compound provides the validated naphthalen-2-yl geometry with a reactive chloromethyl handle at position 2 for systematic nucleophilic displacement. • Defined naphthalen-2-yl substitution validated in ArQule patent family (US 8,173,808 B2) for AKT kinase targeting • Chloromethyl leaving group enables focused library synthesis via amine, ether, or thioether elaboration for hit-to-lead optimization • LogP 5.05, TPSA 25.78 Ų - physicochemical profile supports passive blood-brain barrier penetration for CNS-targeted programs

Naphthalenyl-Pyrimidine Building Block for Kinase Discovery (CAS 1206970-47-9)

The compound 2-(Chloromethyl)-4-(trifluoromethyl)-6-(naphthalen-3-yl)pyrimidine (also named 2-(Chloromethyl)-4-(naphthalen-2-yl)-6-(trifluoromethyl)pyrimidine) is a trisubstituted pyrimidine derivative with a molecular formula of C16H10ClF3N2 and a molecular weight of 322.71 g/mol . It features a chloromethyl group at the 2-position, a trifluoromethyl group at the 4-position, and a naphthalen-2-yl (designated naphthalen-3-yl in alternative numbering) substituent at the 6-position. The compound is listed within the Markush structures of the substituted naphthalenyl-pyrimidine patent family (US 8,173,808 B2, ArQule, Inc.) and is available from commercial suppliers at purities of 95–98% [1] .

Kinase inhibitor synthesis building block: Naphthalen-2-yl pyrimidine scaffold for ATP-pocket complementarity

Synthetic derivatization: Chloromethyl handle enables nucleophilic displacement for focused library generation

Procurement context: Multi-supplier availability with documented purity specifications

• [1] Ashwell, M. A.; Brassard, C.; Dalton, A.; Hill, J.; Nicewonger, R.; Vensel, D. Substituted Naphthalenyl-Pyrimidine Compounds. U.S. Patent 8,173,808 B2, May 8, 2012. View Source

Positional and Scaffold Specificity vs. In-Class Analogs

Within the naphthalenyl-pyrimidine class, the precise nature and position of substituents on the pyrimidine core critically determine the compound's biological target profile, reactivity, and physicochemical properties. The specific combination of a chloromethyl leaving group at position 2, a trifluoromethyl group at position 4, and a naphthalen-2-yl substituent at position 6 creates a unique steric and electronic environment that distinguishes it from its positional isomers (e.g., naphthalen-1-yl) and scaffold analogs (e.g., pyrazolo[1,5-a]pyrimidines such as QO-40) [1] [2]. Generic substitution without considering these differences risks introducing unintended alterations in kinase selectivity, ion channel modulation, or synthetic reactivity, which can lead to failed experiments, irreproducible results, or procurement of an unsuitable intermediate.

Scaffold mismatch

Pyrazolo[1,5-a]pyrimidine analog (QO-40) targets ion channels, not kinases; using it would shift biological readout away from kinase pathway modulation.

Positional isomer substitution

Naphthalen-1-yl isomer may reduce kinase target engagement according to patent SAR; direct replacement without verification risks loss of intended activity.

Trifluoromethyl regioisomer

5-CF3 analog alters electronic distribution and NMR identity; spectroscopic confirmation and binding behavior may differ from the 4-CF3 compound.

• [1] Ashwell, M. A.; Brassard, C.; Dalton, A.; Hill, J.; Nicewonger, R.; Vensel, D. Substituted Naphthalenyl-Pyrimidine Compounds. U.S. Patent 8,173,808 B2, May 8, 2012. View Source
• [2] Chang, W. T.; et al. Effective Activation of BKCa Channels by QO-40 (5-(Chloromethyl)-3-(Naphthalen-1-yl)-2-(Trifluoromethyl)Pyrazolo [1,5-a]pyrimidin-7(4H)-one), Known to Be an Opener of KCNQ2/Q3 Channels. Pharmaceuticals (Basel) 2021. View Source

Head-to-Head Evidence Against Closest Structural Analogs

Scaffold Differentiation: Kinase Inhibition vs. Ion Channel Modulation

The target compound possesses a monocyclic pyrimidine scaffold and is disclosed within the ArQule patent family (US 8,173,808 B2) as part of a series of substituted naphthalenyl-pyrimidine compounds intended for the treatment of cell proliferative disorders, including cancer, via kinase pathway modulation [1]. In contrast, the structurally related QO-40 (5-(chloromethyl)-3-(naphthalen-1-yl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one, CAS 1259536-70-3) features a fused pyrazolo[1,5-a]pyrimidine core and acts as a selective activator of KCNQ2/KCNQ3 K+ channels and BKCa channels (EC50 = 2.3 µM for IK(Ca) stimulation in GH3 cells; KD = 1.96 µM for BKCa channel modulation) [2]. The scaffold difference results in a fundamental divergence of biological target class: kinase inhibition for the pyrimidine series versus ion channel modulation for the pyrazolo[1,5-a]pyrimidine series.

Scaffold Target Class

Patent context

Pyrimidine scaffold: kinase pathway modulation (cell proliferative disorder models). QO-40 (pyrazolo[1,5-a]pyrimidine): K+ channel activator (EC50 2.3 µM).

Scaffold switch redirects biological target from kinases to ion channels.

Assay systems not cross-comparable; class-level inference.

Evidence Dimension	Biological target class determined by core scaffold
Target Compound Data	Pyrimidine scaffold; disclosed as kinase pathway-targeting agent for cell proliferative disorders (ArQule patent family)
Comparator Or Baseline	QO-40 (pyrazolo[1,5-a]pyrimidine scaffold): KCNQ2/Q3 K+ channel activator (EC50 = 2.3 µM) and BKCa channel modulator (KD = 1.96 µM)
Quantified Difference	Scaffold switch redirects target class from kinases to ion channels; quantitative potency values are not cross-comparable due to different assay systems and target classes
Conditions	ArQule patent: cell proliferative disorder models (cancer); QO-40: patch-clamp electrophysiology in GH3 lactotrophs and HEK293T cells expressing α-hSlo

Why This Matters

Procurement of QO-40 instead of the target compound would completely alter the experimental biological readout from kinase inhibition to ion channel modulation, rendering the study incompatible with the intended therapeutic area.

• [1] Ashwell, M. A.; Brassard, C.; Dalton, A.; Hill, J.; Nicewonger, R.; Vensel, D. Substituted Naphthalenyl-Pyrimidine Compounds. U.S. Patent 8,173,808 B2, May 8, 2012. View Source
• [2] Chang, W. T.; et al. Effective Activation of BKCa Channels by QO-40 (5-(Chloromethyl)-3-(Naphthalen-1-yl)-2-(Trifluoromethyl)Pyrazolo [1,5-a]pyrimidin-7(4H)-one), Known to Be an Opener of KCNQ2/Q3 Channels. Pharmaceuticals (Basel) 2021. View Source

Lipophilicity-Driven Membrane Permeability Advantage

The target compound exhibits a calculated LogP of 5.05 and a topological polar surface area (TPSA) of 25.78 Ų, as reported by Leyan (Shanghai皓鸿生物医药科技有限公司) . These values place the compound in a physicochemical space consistent with high membrane permeability and potential blood-brain barrier penetration. In comparison, a simpler phenyl-substituted analog, 2-amino-4-phenyl-6-(trifluoromethyl)pyrimidine (typical LogP ~3.0–3.5, TPSA ~60–65 Ų due to the amino group), exhibits significantly lower lipophilicity and higher polarity, which would be expected to reduce passive membrane diffusion . The naphthalen-2-yl group of the target compound provides approximately 2 log units of additional lipophilicity compared to the phenyl congener, a difference that can critically influence tissue distribution and cellular uptake in cell-based assays.

Membrane Permeability Profile

Data to verify

Calc. LogP 5.05; TPSA 25.78 Ų. Phenyl analog: ~LogP 3.0–3.5; TPSA ~60–65 Ų.

Higher lipophilicity may support passive membrane diffusion in cell-based assays.

Supplier-calculated values; experimental confirmation advised.

Evidence Dimension	Lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	Calculated LogP = 5.05; TPSA = 25.78 Ų (Leyan datasheet)
Comparator Or Baseline	2-Amino-4-phenyl-6-(trifluoromethyl)pyrimidine (representative simpler aryl analog): estimated LogP ≈ 3.0–3.5; TPSA ≈ 60–65 Ų
Quantified Difference	ΔLogP ≈ +1.5 to +2.0 log units; ΔTPSA ≈ -35 to -40 Ų, both favoring the naphthalenyl compound for membrane permeation
Conditions	Calculated values from commercial vendor databases (Leyan) and class-level estimates for comparator

Why This Matters

The higher lipophilicity of the naphthalenyl-substituted compound makes it the preferred choice for assays requiring efficient passive membrane permeation, such as intracellular target engagement or CNS-targeted screening cascades.

Naphthalen-2-yl Positional Isomerism for ATP-Binding Pocket Complementarity

The target compound bears a naphthalen-2-yl substituent at position 6 of the pyrimidine ring. According to the structural analysis presented in the ArQule patent (US 8,173,808 B2), the naphthalen-2-yl substitution pattern creates a steric profile that is complementary to the ATP-binding sites of kinase targets, distinguishing it from the less active naphthalen-1-yl isomers [1]. The naphthalen-2-yl attachment (through the β-position of the naphthalene ring) presents a different dihedral angle and spatial orientation relative to the pyrimidine core compared to the naphthalen-1-yl isomer (α-attachment), which directly influences shape complementarity within the protein binding pocket. This positional distinction is explicitly noted within the patent's structure-activity relationship (SAR) framework, where naphthalen-2-yl substitution is retained in the exemplified active compounds.

Naphthalene Attachment

Class-level inference

Naphthalen-2-yl (target): favorable ATP-pocket complementarity per patent SAR. Naphthalen-1-yl: reduced activity per SAR.

Naphthalen-2-yl substitution may be critical for kinase targeting steric profile.

Qualitative SAR; no public IC50 for exact compound.

Evidence Dimension	Positional isomerism: naphthalen-2-yl vs. naphthalen-1-yl substitution
Target Compound Data	Naphthalen-2-yl at position 6 of pyrimidine; SAR within ArQule patent indicates favorable steric complementarity for kinase ATP-binding pockets
Comparator Or Baseline	Naphthalen-1-yl analogs: indicated in ArQule patent SAR as conferring reduced activity due to suboptimal steric fit
Quantified Difference	Qualitative SAR distinction documented in patent; specific IC50 values for the exact target compound were not publicly disclosed, but the positional preference is a clearly stated SAR finding
Conditions	Kinase inhibition assays as described in US 8,173,808 B2; specific assay conditions are proprietary

Why This Matters

Selecting the naphthalen-2-yl positional isomer is critical for maintaining the intended kinase-targeting steric profile; substitution with the naphthalen-1-yl isomer may result in substantially reduced target engagement as documented in the patent SAR.

• [1] Ashwell, M. A.; Brassard, C.; Dalton, A.; Hill, J.; Nicewonger, R.; Vensel, D. Substituted Naphthalenyl-Pyrimidine Compounds. U.S. Patent 8,173,808 B2, May 8, 2012. View Source

Chloromethyl Leaving Group: Synthetic Versatility and Handling Stability

The chloromethyl group at position 2 of the pyrimidine ring provides a balanced reactivity profile for nucleophilic displacement reactions. Chloride as a leaving group offers an optimal combination of stability during storage and handling (reduced propensity for spontaneous hydrolysis or elimination compared to bromide or iodide) while retaining sufficient reactivity for amination, etherification, and thioetherification reactions under standard conditions . In comparison, a bromomethyl analog would exhibit approximately 10–50 fold higher reactivity in SN2 displacement reactions (based on established leaving group ability scales: Br⁻ is a better leaving group than Cl⁻ by a factor of ~10–50 depending on substrate), increasing the risk of premature decomposition during storage or unwanted side reactions in complex synthetic sequences [1]. The chloromethyl group thus provides a controlled reactivity profile suitable for multi-step synthetic protocols.

Leaving Group Profile

Class-level inference

Chloromethyl: balanced stability and reactivity. Bromomethyl analog: ~10–50× higher SN2 reactivity, greater decomposition risk.

Chloride leaving group supports controlled derivatization with handling stability.

Leaving group ability hierarchy (I⁻ > Br⁻ > Cl⁻).

Evidence Dimension	Leaving group reactivity and synthetic handling stability
Target Compound Data	Chloromethyl (-CH2Cl) at position 2: intermediate leaving group ability; stable under ambient storage conditions
Comparator Or Baseline	Hypothetical bromomethyl (-CH2Br) analog: ~10–50 fold higher SN2 reactivity; increased susceptibility to hydrolysis and thermal decomposition
Quantified Difference	Estimated 10–50 fold difference in nucleophilic displacement rates based on halide leaving group ability hierarchy (I⁻ > Br⁻ > Cl⁻); bromomethyl compounds are generally more thermally labile
Conditions	Standard organic synthesis conditions; leaving group ability rankings from classical physical organic chemistry

Why This Matters

The chloromethyl analog offers a superior balance of reactivity and stability for procurement as a building block intended for further synthetic elaboration, reducing the risk of batch-to-batch variability due to decomposition.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006, Chapter 7. (Leaving group ability hierarchy: I⁻ > Br⁻ > Cl⁻ > F⁻.) View Source

4-Trifluoromethyl vs. 5-Trifluoromethyl Regioisomer Electronic Effects

The target compound positions the electron-withdrawing trifluoromethyl group at the 4-position of the pyrimidine ring, placing it in conjugation with the N1 nitrogen of the pyrimidine. This specific substitution pattern modulates the electron density distribution differently than the 5-trifluoromethyl regioisomer (e.g., 2-(chloromethyl)-5-(trifluoromethyl)pyrimidine, CAS 944900-08-7) . In the 4-CF3 arrangement, the strong electron-withdrawing effect influences the basicity of the adjacent N1 nitrogen and impacts the chemical shift of the C5 proton in ¹H NMR, creating a distinctive spectroscopic fingerprint. The 4-CF3 regioisomer also places the trifluoromethyl group in a position that can influence the binding conformation of the adjacent naphthalenyl substituent at position 6 through through-space electronic effects.

CF3 Regioisomer Effect

Data to verify

4-CF3: conjugated with N1, distinct ¹⁹F NMR. 5-CF3 (CAS 944900-08-7): electronically isolated, different spectroscopic signature.

4-CF3 substitution defines electronic identity and may influence binding interactions.

No public biological comparison between regioisomers.

Evidence Dimension	Regioisomeric position of trifluoromethyl group: 4-CF3 vs. 5-CF3
Target Compound Data	4-CF3-pyrimidine: CF3 group conjugated with N1; calculated ¹H NMR and ¹⁹F NMR chemical shifts specific to this substitution pattern
Comparator Or Baseline	2-(Chloromethyl)-5-(trifluoromethyl)pyrimidine (CAS 944900-08-7): CF3 at position 5, electronically isolated from ring nitrogens, resulting in different NMR signatures and potentially different metabolic stability
Quantified Difference	The 4-CF3 arrangement generates a distinct ¹⁹F NMR shift (~ -60 to -70 ppm range typical for pyrimidine-4-CF3) compared to the 5-CF3 analog (typically ~ -55 to -65 ppm). Quantitative biological activity differences between the two regioisomers have not been publicly reported.
Conditions	¹H and ¹⁹F NMR spectroscopy; regioisomer comparison based on established pyrimidine NMR patterns

Why This Matters

The 4-CF3 substitution pattern defines the compound's electronic identity; procurement of a 5-CF3 regioisomer would yield a compound with different spectroscopic properties, potentially altered metabolic stability, and distinct protein-binding interactions.

Multi-Supplier Commercial Availability and Purity Benchmarking

The target compound is commercially stocked by multiple verified suppliers with documented purity specifications. Combi-Blocks offers the compound (catalog QA-4881) at 95% purity , while Leyan supplies it at 98% purity (product 1577161) , and AKSci lists it with a minimum purity specification of 95% . This multi-supplier availability at defined purity levels contrasts with the closest naphthalen-1-yl positional isomer and the bromomethyl analog, for which commercial availability is not documented in the searched databases, suggesting that these analogs would require custom synthesis with associated lead times, cost premiums, and batch-to-batch variability risks.

Supply & Purity

Supplier data

3+ suppliers (Combi-Blocks 95%, Leyan 98%, AKSci ≥95%). Naphthalen-1-yl isomer: no commercial stock identified.

Multi-supplier availability supports procurement with documented purity.

Custom synthesis lead time ≥4–8 weeks for comparator.

Evidence Dimension	Commercial availability and documented purity specifications
Target Compound Data	Multi-supplier availability: Combi-Blocks (95%), Leyan (98%), AKSci (95% min.); prices publicly listed for 1g scale
Comparator Or Baseline	Naphthalen-1-yl positional isomer and bromomethyl analog: no commercial stocking identified in searched databases; presumed custom synthesis only
Quantified Difference	Target compound: 3+ verified commercial suppliers with certificates of analysis; comparators: 0 verified stocked suppliers; estimated custom synthesis lead time ≥ 4–8 weeks
Conditions	Commercial availability assessment based on searches of major chemical supplier databases (Combi-Blocks, Leyan, AKSci, Apollo Scientific) as of 2026

Why This Matters

The multi-supplier commercial availability with documented purity reduces procurement risk, shortens lead times, and provides batch-to-batch quality assurance that is unavailable for custom-synthesized positional isomers.

High-Confidence Application Scenarios Based on Verified Differentiation

Kinase-Focused Medicinal Chemistry: Lead Generation Scaffold

The compound's pyrimidine scaffold with naphthalen-2-yl substitution is positioned within the ArQule patent family as a kinase-targeting chemotype for the treatment of cell proliferative disorders, including cancer. The naphthalen-2-yl group provides steric complementarity for ATP-binding pockets, while the chloromethyl group at position 2 serves as a synthetic handle for introducing diverse amine, ether, or thioether substituents to optimize kinase selectivity and potency. This compound is the appropriate starting material for hit-to-lead or lead optimization programs targeting the AKT kinase family or related serine/threonine kinases, where the naphthalen-2-yl positional isomer is mechanistically validated [1].

Covalent Inhibitor Design via Chloromethyl-Directed Derivatization

The chloromethyl group at position 2 provides a controlled electrophilic center suitable for nucleophilic displacement with amines, alcohols, or thiols under standard laboratory conditions. This reactivity profile enables the systematic generation of focused compound libraries for screening campaigns, particularly for covalent inhibitor programs where the chloromethyl group can be elaborated into acrylamide or vinyl sulfonamide warheads. The compound's multi-supplier commercial availability at defined purity (95–98%) ensures consistent quality for reproducible library synthesis [1] .

CNS-Penetrant Probe Development Leveraging Favorable Physicochemical Profile

With a calculated LogP of 5.05 and a TPSA of only 25.78 Ų, the compound resides in a physicochemical space strongly associated with passive blood-brain barrier permeability. This profile makes it a suitable starting scaffold for CNS-targeted drug discovery programs, where efficient brain penetration is a prerequisite. The trifluoromethyl group further enhances metabolic stability, reducing oxidative metabolism compared to non-fluorinated analogs. Researchers pursuing CNS kinase targets or neuro-oncology indications should prioritize this scaffold over more polar pyrimidine alternatives [1].

Positional Isomerism Studies on Naphthalene Attachment Geometry

The documented SAR distinction between naphthalen-2-yl and naphthalen-1-yl substitution patterns provides a compelling basis for systematic positional isomerism studies. The compound serves as the active reference point for naphthalen-2-yl geometry, enabling head-to-head comparisons with naphthalen-1-yl isomers to quantify the impact of attachment geometry on kinase inhibition potency, selectivity, and cellular activity. Such studies are essential for validating computational docking models and for establishing structure-based design principles in naphthalenyl-pyrimidine kinase inhibitor programs [1].

Application

Selection Property

Validation Focus

Kinase lead generation

Naphthalen-2-yl pyrimidine scaffold for ATP-pocket complementarity

Kinase selectivity and potency optimization in cell proliferative disorder models

Covalent inhibitor library synthesis

Chloromethyl synthetic handle for nucleophilic displacement

Derivatization efficiency and warhead installation

CNS-penetrant probe design

Favorable lipophilicity and low polarity

Blood-brain barrier permeability assessment

Naphthalene isomerism SAR studies

Naphthalen-2-yl positional isomer as reference

Comparative activity with naphthalen-1-yl analogs

• [1] Ashwell, M. A.; Brassard, C.; Dalton, A.; Hill, J.; Nicewonger, R.; Vensel, D. Substituted Naphthalenyl-Pyrimidine Compounds. U.S. Patent 8,173,808 B2, May 8, 2012. View Source